Cas no 1100752-63-3 (1-{2-amino-5H,6H,7H,8H-pyrido4,3-dpyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{2-amino-5H,6H,7H,8H-pyrido4,3-dpyrimidin-6-yl}ethan-1-one
• CAS No: 1100752-63-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 1066521
• PubChem ID: 68680954
• Update Time: 2023-11-24

1-{2-amino-5H,6H,7H,8H-pyrido4,3-dpyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyrimidino [5,4-c] -1-acetylpiperidine
• 694A644
• 1-{2-amino-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}ethan-1-one
• 1-(2-Amino-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-ethanone
• 1-(2-Amino-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone
• 1-{2-amino-5H,6H,7H,8H-pyrido4,3-dpyrimidin-6-yl}ethan-1-one

• Inchi： 1S/C9H12N4O/c1-6(14)13-3-2-8-7(5-13)4-11-9(10)12-8/h4H,2-3,5H2,1H3,(H2,10,11,12)
• InChI Key： BRRWTXAABKIQHM-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=NC(N)=NC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Topological Polar Surface Area: 72.1